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Compound of Interest

Compound Name: N-Methyl-1-phenylethanamine

CAS No.: 32512-24-6

Cat. No.: B1296868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-Methyl-1-
phenylethanamine hydrochloride, a significant compound in the phenethylamine class. This

document is intended to serve as a vital resource for professionals in research and drug

development, offering detailed data on its physicochemical characteristics, spectroscopic

profile, pharmacological actions, and established experimental protocols for its analysis.

Physicochemical Properties
N-Methyl-1-phenylethanamine hydrochloride is the salt form of N-Methyl-1-
phenylethanamine, enhancing its stability and solubility in polar solvents. A summary of its key

physicochemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C₉H₁₄ClN [1][2]

Molecular Weight 171.67 g/mol [1][2]

Appearance Crystalline solid [3][4]

Melting Point 162–164 °C [3]

Solubility

Good solubility in polar

solvents such as water,

methanol, and ethanol.

[3]

pKa (of free base) 10.14

CAS Number 10408-89-6 [1]

Spectroscopic Data
The structural elucidation of N-Methyl-1-phenylethanamine hydrochloride is confirmed

through various spectroscopic techniques. Below is a summary of the expected spectral data.
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Technique Key Features

Infrared (IR) Spectroscopy

Expected peaks include those for N-H stretching

(amine salt), C-H stretching (aromatic and

aliphatic), C=C stretching (aromatic ring), and

C-N stretching.

¹H Nuclear Magnetic Resonance (NMR)

Spectroscopy

Signals corresponding to the aromatic protons

on the phenyl ring, the methine proton adjacent

to the phenyl group and nitrogen, the methyl

group attached to the nitrogen, and the methyl

group on the ethyl chain are anticipated. The

proton on the nitrogen will be shifted downfield

due to the hydrochloride salt formation.

¹³C Nuclear Magnetic Resonance (NMR)

Spectroscopy

Carbon signals for the aromatic ring, the two

aliphatic carbons of the ethylamine backbone,

and the methyl carbon attached to the nitrogen

are expected.

Mass Spectrometry (MS)

The mass spectrum of the free base would

show a molecular ion peak corresponding to its

molecular weight. The fragmentation pattern

would likely involve cleavage of the C-C bond

beta to the nitrogen, yielding a prominent

fragment.

Pharmacological Properties
Mechanism of Action:

N-Methyl-1-phenylethanamine is a potent agonist of the human trace amine-associated

receptor 1 (hTAAR1). TAAR1 is an intracellular G protein-coupled receptor that plays a crucial

role in modulating monoaminergic neurotransmission.

Signaling Pathway:

Upon binding to TAAR1, N-Methyl-1-phenylethanamine initiates a cascade of intracellular

signaling events. The activation of TAAR1 leads to the stimulation of two primary G protein
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pathways: Gαs and Gα13.

Gαs Pathway: The activation of Gαs stimulates adenylyl cyclase, which in turn increases the

intracellular concentration of cyclic AMP (cAMP). Elevated cAMP levels lead to the activation

of Protein Kinase A (PKA).

Gα13 Pathway: The activation of Gα13 stimulates the RhoA signaling pathway.

These signaling cascades converge on the regulation of monoamine transporters, particularly

the dopamine transporter (DAT). PKA and Protein Kinase C (PKC), which can also be activated

downstream of TAAR1, phosphorylate DAT. This phosphorylation can lead to two main

outcomes: the internalization of the transporter, thereby reducing dopamine reuptake, or the

reversal of the transporter's function, resulting in dopamine efflux from the presynaptic neuron.

Additionally, the activation of PKA can lead to the phosphorylation of the cAMP response

element-binding protein (CREB), a transcription factor involved in the long-term regulation of

gene expression. The signaling pathway can also involve the activation of the nuclear factor of

activated T-cells (NFAT).
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TAAR1 Signaling Pathway for N-Methyl-1-phenylethanamine.

Experimental Protocols
Detailed methodologies are crucial for the accurate analysis and characterization of N-Methyl-
1-phenylethanamine hydrochloride.

Purity Determination by Titration:
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A standard acid-base titration can be employed to determine the purity of N-Methyl-1-
phenylethanamine hydrochloride.

Principle: The hydrochloride salt is the salt of a weak base and a strong acid. In a non-

aqueous medium, the amine can be titrated with a strong base.

Methodology:

Accurately weigh a sample of N-Methyl-1-phenylethanamine hydrochloride.

Dissolve the sample in a suitable non-aqueous solvent such as glacial acetic acid.

Titrate the solution with a standardized solution of a strong base in a non-aqueous solvent,

for example, perchloric acid in dioxane.

The endpoint can be determined potentiometrically or with a suitable indicator.

The purity is calculated based on the volume of titrant consumed.

Chromatographic Analysis:

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are powerful techniques for the separation, identification, and

quantification of N-Methyl-1-phenylethanamine.

High-Performance Liquid Chromatography (HPLC) Method:

Due to the chiral nature of N-Methyl-1-phenylethanamine, chiral HPLC is essential for

separating its enantiomers.

Column: A chiral stationary phase column, such as one based on cellulose or amylose

derivatives, is required.

Mobile Phase: A mixture of a non-polar organic solvent (e.g., hexane or heptane) and a polar

organic modifier (e.g., isopropanol or ethanol) is typically used. The exact ratio will need to

be optimized for baseline separation of the enantiomers.

Flow Rate: A typical flow rate is around 1.0 mL/min.
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Detection: UV detection at a wavelength where the phenyl group absorbs, typically around

254 nm.

Quantification: Quantification is achieved by comparing the peak area of the analyte to that

of a certified reference standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Method:

GC-MS is a highly sensitive and specific method for the identification and quantification of N-
Methyl-1-phenylethanamine.

Sample Preparation: The hydrochloride salt is not sufficiently volatile for GC analysis and

needs to be converted to the free base. This is typically done by dissolving the salt in a basic

solution (e.g., aqueous sodium hydroxide) and extracting the free base into an organic

solvent (e.g., diethyl ether or dichloromethane).

Derivatization: To improve chromatographic peak shape and mass spectral characteristics,

the free base can be derivatized, for example, by acylation with trifluoroacetic anhydride

(TFAA) or heptafluorobutyric anhydride (HFBA).

GC Column: A non-polar or moderately polar capillary column, such as a 5% phenyl-

methylpolysiloxane column (e.g., DB-5 or HP-5), is commonly used.

Temperature Program: An initial oven temperature of around 100°C, held for 1-2 minutes,

followed by a ramp to 250-280°C at a rate of 10-20°C/min.

Mass Spectrometry: Electron ionization (EI) at 70 eV is typically used. The mass

spectrometer is operated in full scan mode for identification or selected ion monitoring (SIM)

mode for enhanced sensitivity in quantification.
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Experimental Workflow for GC-MS Analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1296868/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-methyl-1-phenylethanamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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